Cas no 28069-17-2 (6H-Purine-6-thione,1,9-dihydro-9-b-D-xylofuranosyl-)

• Product name: 6H-Purine-6-thione,1,9-dihydro-9-b-D-xylofuranosyl-
• CAS No: 28069-17-2
• MF: C₁₀H₁₂N₄O₄S
• MW: 284.291680335999
• CID: 264318
• PubChem ID: 3034517

6H-Purine-6-thione,1,9-dihydro-9-b-D-xylofuranosyl- Chemical and Physical Properties

Names and Identifiers

• 6H-Purine-6-thione,1,9-dihydro-9-b-D-xylofuranosyl-
• 9-[(2R,3R,4R,5R)-3,4-dihydroxy-5-(hydroxymethyl)oxolan-2-yl]-3H-purine-6-thione
• 6-Mercaptopurinsulfonsaeure-(2)-amid
• 6-Thioinosin
• 6-thioxo-6,7(9)-dihydro-1H-purine-2-sulfonic acid amide
• 9-pentofuranosyl-3,9-dihydro-purine-6-thione
• AC1N13YK
• NSC57790
• 28069-17-2
• 6H-Purine-6-thione, 1,9-dihydro-9-beta-D-xylofuranosyl-
• NSC 84321

• Inchi： InChI=1S/C10H12N4O4S/c15-1-4-6(16)7(17)10(18-4)14-3-13-5-8(14)11-2-12-9(5)19/h2-4,6-7,10,15-17H,1H2,(H,11,12,19)
• InChI Key： NKGPJODWTZCHGF-UHFFFAOYSA-N
• SMILES： OCC1OC(N2C=NC3C(N=CNC2=3)=S)C(O)C1O

Computed Properties

• Exact Mass: 284.05806
• Monoisotopic Mass: 284.05792605g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 409
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 144Ų
• XLogP3: -0.6

Experimental Properties

• PSA: 112.13
• LogP: -0.89960